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Compound of Interest

Compound Name: Ethyl dichlorophosphite

Cat. No.: B073183

Essential Safety & Handling Guide: Ethyl
Dichlorophosphite

This guide provides immediate and essential safety protocols for handling Ethyl
Dichlorophosphite, tailored for research, scientific, and drug development professionals.
Following these procedures is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Ethyl Dichlorophosphite is a highly reactive and hazardous chemical that demands stringent
safety measures. It is classified as toxic if swallowed, fatal if inhaled, and causes severe skin
burns and eye damage.[1][2][3] Adherence to the following personal protective equipment
(PPE) and handling protocols is mandatory.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl Dichlorophosphite is
provided in the table below for quick reference.
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Property Value

Molecular Formula C2H5CI20P

Molecular Weight 146.94 g/mol

Appearance Clear, colorless liquid[4][5]
Boiling Point 117-118 °C (lit.)[5]

Melting Point -42.5 °C[6]

Flash Point 4 °C (39.2 °F) - closed cup[5]
Density 1.286 g/mL at 25 °C (lit.)

Vapor Pressure

0.9 + 0.3 mmHg at 25°C[6]

Solubility

Reacts with water[7]

Occupational Exposure Limits

No exposure limits noted for ingredient(s).[8]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against the hazards

of Ethyl Dichlorophosphite. The following equipment must be worn at all times when handling

this substance.
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PPE Category

Specification

Rationale

Respiratory Protection

A full-facepiece respirator with
an appropriate cartridge (e.g.,
type ABEK) or a self-contained
breathing apparatus (SCBA) is
required, especially in cases of

inadequate ventilation.[8][9]

Protects against fatal
inhalation of toxic vapors and
mists.[1][2][3]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., rubber or
neoprene) must be worn.
Gloves must be inspected for

integrity before each use.[7][8]
[9]

Prevents severe skin burns
and absorption through the
skin.[1][2]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields and a face
shield are mandatory.[1][8][9]

Protects against severe eye
damage and chemical
splashes.[1][2]

Skin and Body Protection

A chemical-resistant and
flame-retardant lab coat or
impervious protective clothing
is required. Protective boots
may be necessary depending
on the scale of work.[1][8][9]

Prevents contact with skin and
contamination of personal

clothing.

Experimental Workflow for Safe Handling

The following diagram outlines the essential step-by-step workflow for safely handling Ethyl

Dichlorophosphite in a laboratory setting.
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Safe Handling Workflow for Ethyl Dichlorophosphite

Preparation

Review Safety Data Sheet (SDS)

A

Ensure proper ventilation (Fume Hood)

A

Don appropriate Personal Protective Equipment (PPE)

Y

Prepare all necessary equipment and reagents

Proceed to Handling

Handling

Carefully measure and dispense Ethyl Dichlorophosphite

—

Keep container tightly closed when not in use Avoid contact with incompatible materials (e.g., water, strong bases)

Proceed to Post-Handling

Post—HandIir;; & Disposal

Decontaminate work surfaces

A

Properly dispose of contaminated waste

A

Remove and decontaminate PPE

Y

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Ethyl Dichlorophosphite.
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Operational Plan and Disposal

Ventilation: Always handle Ethyl Dichlorophosphite in a well-ventilated area, preferably
within a certified laboratory fume hood.[1][8]

Ignition Sources: This substance is flammable.[4] Keep away from open flames, sparks, and
other sources of ignition. Use non-sparking tools.[1]

Moisture Sensitivity: Ethyl Dichlorophosphite is moisture-sensitive.[4][5] Store in a cool,
dry place and keep containers tightly closed.[8]

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly
after handling.[1][3]

Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.[1][9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
large amounts of water for at least 15 minutes. Seek immediate medical attention.[1][8][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[1][8]

Evacuate: Evacuate all non-essential personnel from the spill area.
Ventilate: Ensure adequate ventilation.

Containment: Wearing full PPE, contain the spill using an inert absorbent material (e.g.,
sand, silica gel).[3] Do not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable, closed container for disposal.[1]

Decontamination: Decontaminate the spill area thoroughly.
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All waste containing Ethyl Dichlorophosphite must be treated as hazardous waste.

e Waste Collection: Collect all contaminated materials (including absorbent materials,
disposable PPE, and empty containers) in designated, labeled, and sealed containers.

e Disposal: Dispose of the hazardous waste through a licensed professional waste disposal
service.[10] Adhere to all local, regional, and national regulations for hazardous waste
disposal.[9] Do not dispose of down the drain or into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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